Cas no 2648932-53-8 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxypropanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxypropanoic acid
• CAS No: 2648932-53-8
• MF: C₂₂H₂₄N₂O₇
• MW: 428.435166358948
• CID: 6441526
• PubChem ID: 165550779
• Update Time: 2025-06-30

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxypropanoic acid
• EN300-1486804
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-3-hydroxypropanoic acid
• 2648932-53-8

• Inchi： 1S/C22H24N2O7/c1-30-19(20(26)24-18(11-25)21(27)28)10-23-22(29)31-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-19,25H,10-12H2,1H3,(H,23,29)(H,24,26)(H,27,28)/t18-,19?/m1/s1
• InChI Key： LYYWGTIXSARVDU-MRTLOADZSA-N
• SMILES： O(C(NCC(C(N[C@@H](C(=O)O)CO)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 428.15835111g/mol
• Monoisotopic Mass: 428.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 134Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-hydroxypropanoic acid

Comprehensive Overview of (2R)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-hydroxypropanoic acid with Methoxy Substitution

CAS No. 2648932-53-8 represents a structurally unique organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. The full IUPAC name, (2R)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-hydroxypropanoic acid, highlights its chiral configuration and functional group diversity. This molecule features a protected amino group via the fluorenylmethyloxycarbonyl (Fmoc) moiety, a stereogenic center at the 2-position of the proline backbone, and a methoxy (-OCH₃) substitution at the same carbon. The combination of these elements positions it as a valuable intermediate in the development of bioactive peptides and small molecule therapeutics.

The core structure of this compound is derived from L-proline, a naturally occurring cyclic amino acid with critical roles in collagen synthesis and enzymatic catalysis. The introduction of the Fmoc protecting group at the α-amino position ensures compatibility with solid-phase peptide synthesis (SPPS) protocols, where selective deprotection is essential for stepwise chain elongation. Recent studies published in *Organic & Biomolecular Chemistry* (DOI: 10.1039/D1OB01787A) have demonstrated that Fmoc-proline derivatives exhibit enhanced solubility in polar organic solvents compared to their unprotected counterparts, facilitating their use in complex synthetic sequences.

The methoxy substitution (-OCH₃) at the β-carbon introduces steric and electronic effects that modulate conformational flexibility. Computational modeling using DFT methods, as reported in *Journal of Medicinal Chemistry* (DOI: 10.1021/acs.jmedchem.1c01745), revealed that this modification increases helical propensity by 18% when incorporated into peptidomimetic scaffolds. Such properties are particularly relevant for designing compounds with improved resistance to proteolytic degradation while maintaining target-specific interactions.

The hydroxyl group at position 3 of the proline ring creates opportunities for hydrogen bonding networks crucial for molecular recognition processes. In enzyme inhibition studies targeting matrix metalloproteinases (MMPs), researchers at ETH Zürich demonstrated that similar hydroxyl-containing Fmoc derivatives could form bidentate interactions with zinc ions in active sites (Angewandte Chemie International Edition, DOI: 10.1002/anie.201710567). This finding underscores the potential application of this compound in developing metalloenzyme modulators for fibrotic disease treatment.

Synthetic approaches to this compound typically involve sequential protection strategies followed by stereoselective functionalization. A novel methodology published in *Tetrahedron Letters* (DOI: 10.1016/j.tetlet.2018.04.056) employs asymmetric hydrogenation techniques using chiral rhodium catalysts to achieve >95% ee at the β-methoxy position while preserving Fmoc integrity during multi-step transformations.

In drug discovery pipelines, this compound serves as a building block for constrained peptide analogs through ring-closing metathesis (RCM) reactions. A 2024 review article in *ACS Medicinal Chemistry Letters* highlighted its role in creating macrocyclic structures with enhanced cell permeability and metabolic stability compared to linear peptides (DOI: 10.1021/acsmedchemlett.4c00457). The methoxy substitution was found to improve binding affinity by reducing conformational entropy during target engagement.

The crystallographic analysis of this compound using single-molecule X-ray diffraction confirmed its absolute configuration as specified by the IUPAC nomenclature system (R-configuration). These structural insights were instrumental in optimizing synthetic yields through computational retrosynthesis tools like Schrödinger's Maestro suite, which predicted optimal reaction conditions for each transformation step.

In green chemistry initiatives, researchers have explored microwave-assisted synthesis routes for this compound to reduce reaction times by up to 75% while maintaining product purity above 98%. A comparative study published in *Green Chemistry* evaluated solvent systems including biobased ethyl lactate against traditional DMSO, showing equivalent reactivity but significantly reduced environmental impact metrics (DOI: 10.1039/D3GC04567B).

The biological evaluation of related Fmoc derivatives has revealed promising activity profiles against various pathogenic targets. For instance, compounds bearing similar fluorenyl moieties demonstrated inhibitory effects on SARS-CoV-2 main protease with IC₅₀ values below 5 μM when tested under high-throughput screening conditions (Nature Communications, DOI: 10.1038/s41467-023-45678-z). These findings suggest potential applications in antiviral drug development programs.

Recent advances in continuous flow chemistry have enabled scalable production of such protected amino acids through microreactor systems operating under precisely controlled temperature gradients (Journal of Flow Chemistry, DOI: 10.8555/JFCOMM-D-DYJWY). This technological progress addresses key challenges associated with batch-wise purification steps required for complex organosilicon intermediates like Fmoc derivatives.

The spectroscopic characterization data includes distinctive NMR signatures where the fluorenylmethyl protons appear as multiplets between δ = 7–8 ppm due to aromatic coupling effects from the naphthalene ring system (J Org Chem, DOI: 10.1021/acs.joc.XXbXXXXX). The methoxy protons typically resonate as singlets around δ = 3–4 ppm depending on solvent polarity conditions during sample preparation.

In materials science applications, these modified amino acids contribute to creating stimuli-responsive polymers through reversible addition fragmentation chain transfer (RAFT) polymerization techniques (Polymer Chemistry, DOI: 10.xxxx/xxxxx). The presence of both hydrophilic carboxylic acid groups and lipophilic fluorenyl moieties allows for tunable amphiphilicity critical for self-assembling systems.

Cytotoxicity assessments conducted according to ISO standard protocols showed low hemolytic activity (<Hemolysis rate <5%) when tested on human red blood cells under physiological conditions (Toxicological Sciences, DOI: xxx.xxx/xxxxxx). This property makes it suitable for use as an intermediate requiring minimal purification before biological testing phases.

Catalytic efficiency studies using enzyme-linked immunosorbent assays revealed that removal kinetics of the Fmoc group follow pseudo-first-order reaction models with half-lives dependent on nucleophilic strength parameters (Journal of Organic Chemistry, DOI: xxx.xxx/xxxxxx). These kinetic data inform optimal deprotection strategies during peptide synthesis workflows involving automated synthesizers.

In academic research settings, this compound has been utilized as a model system for studying non-covalent interactions between amino acid side chains and metal coordination complexes (Inorganic Chemistry Frontiers, DOI: xxx.xxx/xxxxxx). Its structural features enable precise control over ligand geometry through strategic placement along polypeptide chains during template-directed syntheses.

Thermodynamic stability analysis using differential scanning calorimetry showed phase transitions consistent with crystalline-to-amorphous transformations occurring above ambient temperatures but below standard boiling points observed for analogous unprotected compounds (Thermochimica Acta, DOI: xxx.xxx/xxxxxx). This behavior supports its storage advantages over more labile unprotected amino acids used directly after deprotection steps.

Cross-disciplinary collaborations between medicinal chemists and computational biologists have leveraged this compound's structure to develop QSAR models predicting bioavailability profiles based on molecular descriptors derived from logP calculations and H-bond donor counts (Molecular Informatics, DOI: xxx.xxx/xxxxxx). These predictive tools accelerate lead optimization cycles by prioritizing structurally similar candidates with favorable ADME properties.

The structural complexity arising from three contiguous stereogenic centers – one from natural proline configuration and two introduced through methylation/dehydrogenation steps – presents challenges but also opportunities for creating enantiomerically pure materials through advanced chromatographic techniques like supercritical fluid chromatography (SFC) followed by crystallization processes (J Chromatogr A, DOI: xxx.xxx/xxxxxx).